Cas no 73553-80-7 (1-Piperazinecarbothioamide,4-formyl-)

1-Piperazinecarbothioamide,4-formyl- structure
73553-80-7 structure
Product Name:1-Piperazinecarbothioamide,4-formyl-
CAS No:73553-80-7
MF:C6H11N3OS
MW:173.236039400101
CID:552880
PubChem ID:18623080
Update Time:2025-04-19

1-Piperazinecarbothioamide,4-formyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-1-piperazinecarbothioamide
    • 1-Piperazinecarbothioamide,4-formyl-
    • 1-Piperazinecarbothioamide,4-formyl-(9CI)
    • 4-FORMYLPIPERAZINE-1-CARBOTHIOAMIDE
    • 73553-80-7
    • 1-formyl-4-thiocarbamoyl piperazine
    • DTXSID20595226
    • SCHEMBL5092718
    • VSOQJWQZXRMQFX-UHFFFAOYSA-N
    • Inchi: 1S/C6H11N3OS/c7-6(11)9-3-1-8(5-10)2-4-9/h5H,1-4H2,(H2,7,11)
    • InChI Key: VSOQJWQZXRMQFX-UHFFFAOYSA-N
    • SMILES: S=C(N)N1CCN(C=O)CC1

Computed Properties

  • Exact Mass: 173.06228316g/mol
  • Monoisotopic Mass: 173.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 81.7Ų
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